Cas no 16597-36-7 (2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-)

• Product Name: 2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-
• CAS No: 16597-36-7
• MF: C₇H₁₄N₂S
• MW: 158.264460086823
• CID: 218603
• PubChem ID: 27948
• Update Time: 2025-04-19

2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-
• 1,3-dimethyl-1,3-diazepane-2-thione
• NNDIMETHYLTETRAMETHYLENETHIOUREA
• 1,3-Diazepin-2-thione, hexahydro-1,3-dimethyl-
• BRN 0636619
• Hexahydro-1,3-dimethyl-1,3-diazepine
• N,N'-Dimethyltetramethylenethiourea
• Hexahydro-1,3-dimethyl-1H-1,3-diazepine-2-thione
• 16597-36-7
• CHEMBL275073
• DTXSID80168056

• Inchi： 1S/C7H14N2S/c1-8-5-3-4-6-9(2)7(8)10/h3-6H2,1-2H3
• InChI Key： FNTZFTBFBDSSGA-UHFFFAOYSA-N
• SMILES： S=C1N(C)CCCCN1C

Computed Properties

• Exact Mass: 158.08792
• Monoisotopic Mass: 158.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes